diethyl [[(3,5-dichlorophenyl)amino](4-nitrophenyl)methyl]phosphonate

• IUPAC Name: 3,5-dichloro-N-[diethoxyphosphoryl-(4-nitrophenyl)methyl]aniline
• InChI: InChI=1S/C17H19Cl2N2O5P/c1-3-25-27(24,26-4-2)17(12-5-7-16(8-6-12)21(22)23)20-15-10-13(18)9-14(19)11-15/h5-11,17,20H,3-4H2,1-2H3
• InChI Key: STCWFEKABUFGTO-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=C(C=C1)[N+](=O)[O-])NC2=CC(=CC(=C2)Cl)Cl)OCC
• Molecular Formula: C17H19Cl2N2O5P
• Molecular Weight: 433.2 g/mol

Description

Diethyl [[(3,5-dichlorophenyl)amino](4-nitrophenyl)methyl]phosphonate, commonly known as DDNP, is a chemical compound that has gained attention in the field of scientific research due to its unique properties. DDNP is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 396.2 g/mol. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions will be discussed in

Mechanism of Action

DDNP is known to interact with nitroaromatic compounds through a process known as charge transfer complex formation. This interaction results in a change in the electronic properties of the DDNP molecule, which can be detected through various analytical methods.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DDNP. However, it has been shown to have low toxicity in animal studies, with no observed acute toxicity at doses up to 2000 mg/kg.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DDNP in lab experiments is its ability to selectively interact with nitroaromatic compounds. This makes it a useful tool for the detection and analysis of explosives and other related compounds. However, its low solubility in water can make it difficult to work with in certain experiments, and its potential toxicity requires careful handling.

Future Directions

There are several potential future directions for research involving DDNP. One area of interest is the development of new methods for the detection of explosives using DDNP as a fluorescent probe. Additionally, DDNP could be used as a precursor for the synthesis of other phosphonate compounds with potential applications in drug discovery and other fields. Finally, further studies on the toxicity and safety of DDNP could help to inform its use in various scientific applications.
In conclusion, DDNP is a unique chemical compound that has gained attention in the field of scientific research due to its ability to selectively interact with nitroaromatic compounds. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have all been discussed in this paper. While there is still much to be learned about DDNP, its potential applications in various fields make it an intriguing area of study.

Synthesis Methods

DDNP can be synthesized through a multistep process that involves the reaction of 3,5-dichloroaniline with 4-nitrobenzaldehyde in the presence of sodium hydroxide. The resulting product is then reacted with diethyl phosphite to form DDNP. The yield of this synthesis method is typically around 50%.

Scientific Research Applications

DDNP has been used in a variety of scientific research applications. It has been studied for its potential use as an explosive detection agent, due to its ability to react with nitroaromatic compounds commonly found in explosives. DDNP has also been used as a fluorescent probe for the detection of metal ions, and as a precursor for the synthesis of other phosphonate compounds.